Cas no 91753-07-0 (Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-)

• Product name: Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-
• CAS No: 91753-07-0
• MF: C₂₀H₁₃NO₂
• MW: 299.322725057602
• CID: 805007
• PubChem ID: 71772

Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro- Chemical and Physical Properties

Names and Identifiers

• Benz[5,6]isoindolo[2,1-b]isoquinoline-8,13-dione,5,14-dihydro-
• Mitoquidone
• 5,14-Dihydrobenz(5,6)isoindolo(2,1-b)isoquinoline-8,13-dione
• Mitoquidon
• Mitoquidona
• Mitoquidona [Spanish]
• Mitoquidonum
• Mitoquidonum [Latin]
• NSC 382057
• 11-azapentacyclo[11.8.0.02,11.04,9.015,20]henicosa-1,4,6,8,12,15,17,19-octaene-14,21-dione
• Benz[5,1-b]isoquinoline-8,13-dione, 5,14-dihydro-
• NS00120372
• GR-30921
• NSC382057
• CHEMBL2106913
• GR 30921
• MITOQUIDONE [INN]
• SCHEMBL93910
• NSC-382057
• OWD9JI448N
• 5,14-DIHYDROBENZ[5,6]ISOINDOLO[2,1-B]ISOQUINOLINE-8,13-DIONE
• BFRVNBMAWXNICS-UHFFFAOYSA-N
• CS-0898800
• UNII-OWD9JI448N
• Mitoquidone [INN:BAN]
• DTXSID60238685
• 5,14-dihydrobenz[5,6]isoindolo[2,1-b]isoquinoline 8,13-dione
• 91753-07-0
• Q27285886
• HY-128470
• Benz(5,6)isoindolo(2,1-b)isoquinoline-8,13-dione, 5,14-dihydro-
• 5,6]ISOINDOLO[2,1-B]ISOQUINOLINE-8,13-DIONE
• 5,14-Dihydrobenz(5,6)isoindolol(2,1-b)isochinolin-8,13-dion

• Inchi： InChI=1S/C20H13NO2/c22-19-14-7-3-4-8-15(14)20(23)18-16(19)11-21-10-13-6-2-1-5-12(13)9-17(18)21/h1-8,11H,9-10H2
• InChI Key： BFRVNBMAWXNICS-UHFFFAOYSA-N
• SMILES： C1C2=CC=CC=C2CN3C1=C4C(=C3)C(=O)C5=CC=CC=C5C4=O

Computed Properties

• Exact Mass: 299.09500
• Monoisotopic Mass: 299.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 39.1A^2

Experimental Properties

• Density: 1.37
• Boiling Point: 558.3°Cat760mmHg
• Flash Point: 291.5°C
• Refractive Index: 1.739
• PSA: 39.07000
• LogP: 3.21600

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindolines Isoindolones